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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the solid-phase synthesis of the dipeptide
Tyrosine-Glycine (Tyr-Gly) utilizing Fluorenylmethyloxycarbonyl (Fmoc) chemistry. This method
offers a robust and efficient approach for the stepwise assembly of peptides on a solid support,
facilitating purification and high yields.

Introduction

Solid-phase peptide synthesis (SPPS) is the cornerstone of modern peptide chemistry,
enabling the routine synthesis of peptides for research, therapeutic, and diagnostic
applications. The Fmoc/tBu strategy is widely employed due to its mild deprotection conditions,
which are orthogonal to the acid-labile side-chain protecting groups and the resin linkage. This
application note details the synthesis of the dipeptide Tyr-Gly on a Wang resin, a common
solid support for peptides with a C-terminal carboxylic acid. The protocol covers all critical steps
from resin preparation to the final cleavage and purification of the target dipeptide.

Experimental Protocols
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Materials and Reagents

e Fmoc-Gly-Wang resin (0.5 mmol/g substitution)

e Fmoc-Tyr(tBu)-OH

¢ N,N-Dimethylformamide (DMF), peptide synthesis grade
o Dichloromethane (DCM), peptide synthesis grade

o Piperidine, reagent grade

» N,N'-Diisopropylcarbodiimide (DIC)

e 1-Hydroxybenzotriazole (HOBLt)

e N,N-Diisopropylethylamine (DIPEA)

» Trifluoroacetic acid (TFA)

 Triisopropylsilane (TIS)

e Diethyl ether, cold

Kaiser test kit (Ninhydrin solutions)

Protocol 1: Synthesis of Tyr-Gly on Wang Resin

This protocol outlines the manual synthesis of Tyr-Gly starting from Fmoc-Gly-Wang resin.
1. Resin Swelling and Preparation:
e Place 1 g of Fmoc-Gly-Wang resin (0.5 mmol) in a fritted syringe reaction vessel.

e Add 10 mL of DMF to the resin and allow it to swell for 30-60 minutes with occasional
agitation.

e Drain the DMF from the swollen resin.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1582206/docs?utm_src=pdf-body#application-note-solid-phase-synthesis-of-tyr-gly-dipeptide
https://www.benchchem.com/product/b1582206/docs?utm_src=pdf-body#application-note-solid-phase-synthesis-of-tyr-gly-dipeptide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582206?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

. Fmoc Deprotection of Glycine:
Add 10 mL of 20% (v/v) piperidine in DMF to the resin.
Agitate the mixture for 3 minutes and then drain the solution.[1]
Add a fresh 10 mL portion of 20% piperidine in DMF and agitate for 7 minutes.[1]

Drain the solution and wash the resin thoroughly with DMF (5 x 10 mL) to remove all traces
of piperidine.

Perform a Kaiser test to confirm the presence of free primary amines (a positive result is
indicated by an intense blue color).[1][2]

. Coupling of Fmoc-Tyr(tBu)-OH:

In a separate vial, dissolve Fmoc-Tyr(tBu)-OH (3 equivalents, 1.5 mmol, 0.69 g), HOBt (3
equivalents, 1.5 mmol, 0.23 g), and DIC (3 equivalents, 1.5 mmol, 0.23 mL) in 5 mL of DMF.

Allow the mixture to pre-activate for 5-10 minutes.
Add the activated amino acid solution to the deprotected Gly-resin.
Agitate the reaction mixture for 1-2 hours at room temperature.

Drain the coupling solution and wash the resin with DMF (3 x 10 mL), DCM (3 x 10 mL), and
finally DMF (3 x 10 mL).

Perform a Kaiser test to confirm the completion of the coupling reaction (a negative result is
indicated by yellow or colorless beads). If the test is positive, the coupling step should be
repeated.

. Final Fmoc Deprotection:

Repeat the Fmoc deprotection procedure as described in step 2 to remove the Fmoc group
from the N-terminal Tyrosine.
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» After deprotection, wash the resin thoroughly with DMF (5 x 10 mL) followed by DCM (3 x 10
mL).

e Dry the resin under a stream of nitrogen or in a vacuum desiccator for at least 1 hour.
5. Cleavage and Deprotection:

e Prepare a cleavage cocktail of 95% TFA, 2.5% water, and 2.5% TIS in a fume hood.[3] For 1
g of resin, prepare 10 mL of the cocktail.

o Add the cleavage cocktail to the dry peptide-resin and agitate for 2-3 hours at room
temperature.[3]

« Filter the resin and collect the filtrate containing the cleaved peptide into a cold centrifuge
tube.

e Wash the resin with an additional 2 mL of the cleavage cocktail and combine the filtrates.
6. Peptide Precipitation and Purification:

» Precipitate the peptide by adding the TFA solution to 40 mL of cold diethyl ether.

o Centrifuge the mixture to pellet the peptide, then carefully decant the ether.

o Wash the peptide pellet with cold diethyl ether two more times to remove scavengers and
residual TFA.

e Dry the crude Tyr-Gly peptide pellet under vacuum.

e The crude peptide can then be purified by reverse-phase high-performance liquid
chromatography (RP-HPLC).

Data Presentation

Table 1: Summary of Quantitative Data for Tyr-Gly Synthesis
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Parameter Value Unit Notes
Starting Resin
Type Fmoc-Gly-Wang - Pre-loaded resin
Substitution 0.5 mmol/g
Amount 1.0 g
Fmoc Deprotection
20% Piperidine in
Reagent viv
DMF
Volume 10 mL Per wash
_ , _ Two-step
Reaction Time 3+7 minutes )
deprotection[1]
Amino Acid Coupling
) Relative to resin
Fmoc-Tyr(tBu)-OH 3 equivalents )
loading
HOBt 3 equivalents
DIC 3 equivalents
Reaction Time 1-2 hours
Cleavage
Reagent TFA/H20/TIS % viv
Composition 95/25/25 - Cleavage cocktail[3]
Volume 10 mL Per gram of resin
Reaction Time 2-3 hours [3]
] Crude peptide,
Expected Yield 70-90 %
sequence-dependent
Mandatory Visualization
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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